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Compound of Interest

Compound Name: Methyl adipate

Cat. No.: B8814857

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and
biodegradability of methyl adipate, with a focus on both monomethyl adipate and dimethyl
adipate due to the common ambiguity in terminology. This document synthesizes available
data on the physicochemical properties, abiotic and biotic degradation pathways, and
ecotoxicological effects of these compounds. Detailed experimental protocols for key
environmental fate studies are also provided to support further research and risk assessment.

Physicochemical Properties

Understanding the fundamental physicochemical properties of monomethyl adipate and
dimethyl adipate is crucial for predicting their environmental distribution and behavior. A
summary of key parameters is presented in Table 1.

Table 1: Physicochemical Properties of Monomethyl Adipate and Dimethyl Adipate
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Monomethyl . .
Property . Dimethyl Adipate Source(s)
Adipate
CAS Number 627-91-8 627-93-0 [1][2]
Molecular Formula C7H1204 CsH1404 [1][2]
Molecular Weight 160.17 g/mol 174.19 g/mol [1112]
Physical State Liquid Colorless liquid [2][3]
Melting Point 7-9 °C 8°C [4]
- _ 109-110 °C @ 14
Boiling Point 162 °C @ 10 mmHg [4]

mmHg

Water Solubility

Not miscible or difficult

to mix

<1lg/L

[2]14]

Vapor Pressure

148 Pa @ 25 °C

0.06 mmHg @ 20 °C

[4]115]

Log Kow (Octanol-

Water Partition 0.500 (estimated) 1.03 [4]
Coefficient)
Density 1.081 g/mL @ 25 °C 1.062 g/mL @ 20 °C [4]

Refractive Index

n20/D 1.441

n20/D 1.428

[4]

Environmental Fate

The environmental fate of a chemical is governed by a combination of transport and

transformation processes. For methyl adipates, the key transformation pathways are abiotic

and biotic degradation.

Abiotic Degradation

Abiotic degradation involves the breakdown of a chemical without the involvement of

microorganisms. The primary abiotic degradation processes for methyl adipates are hydrolysis

and photolysis.
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Esters like methyl adipate can undergo hydrolysis, breaking down into their constituent alcohol
and carboxylic acid. Dimethyl adipate is expected to hydrolyze to form monomethyl adipate
and methanol, which can then further hydrolyze to adipic acid and another molecule of
methanol. The rate of hydrolysis is pH-dependent.

Table 2: Estimated Hydrolysis Half-lives for Dimethyl Adipate

pH Half-life
7 2 years
8 60 days

Source: Estimated from structure-activity relationships.

Photolysis is the degradation of a chemical by light. There is limited specific data available on
the aqueous photolysis of monomethyl or dimethyl adipate. However, esters of dicarboxylic
acids that do not significantly absorb sunlight are not expected to undergo direct photolysis in
water. Indirect photolysis, mediated by photochemically produced reactive species such as
hydroxyl radicals, may contribute to their degradation in sunlit surface waters, although specific
quantum yields for methyl adipates are not readily available in the literature.

With a vapor pressure of 0.06 mmHg at 20 °C, dimethyl adipate is expected to exist
predominantly in the vapor phase in the atmosphere. In the atmosphere, it is susceptible to
degradation by photochemically produced hydroxyl radicals. The estimated atmospheric half-
life for dimethyl adipate is approximately 4 days.

Biotic Degradation

Biodegradation is the breakdown of organic matter by microorganisms and is a key process in
the environmental removal of methyl adipates. Adipate esters are generally considered to be
biodegradable.

The biodegradation of dimethyl adipate is expected to proceed via a stepwise hydrolysis of
the ester bonds, mediated by microbial esterases. This process initially forms monomethyl
adipate and methanol. The monomethyl adipate is then further hydrolyzed to adipic acid and
another molecule of methanol. Adipic acid, a naturally occurring dicarboxylic acid, can be
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readily metabolized by a wide variety of microorganisms through the B-oxidation pathway,
ultimately leading to carbon dioxide and water under aerobic conditions.

Esterase | Adipic Acid B-Oxidation Pathway COz2 + H20

I

T
e > Methanol
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Biodegradation pathway of dimethyl adipate.

Standardized tests, such as those outlined by the Organisation for Economic Co-operation and
Development (OECD), are used to assess the biodegradability of chemicals. "Ready
biodegradability” tests (OECD 301 series) are stringent tests that, if passed, indicate a
chemical will undergo rapid and ultimate biodegradation in the environment. "Inherent
biodegradability" tests (OECD 302 series) are less stringent and are used to assess whether a
chemical has the potential to biodegrade.

While specific quantitative data for monomethyl and dimethyl adipate from these standardized
tests are not widely available in the public domain, adipate esters as a class are generally
considered to be readily biodegradable. For example, dibutyl adipate has been shown to be
readily biodegradable, achieving 86-95% degradation in 28 days in an OECD 301C test[6]. Itis
stated that dimethyl adipate is readily biodegradable, though specific study results are not
provided in the available search results[7][8]. One ECHA registration dossier for a different
dimethyl ester indicates it is not readily biodegradable, highlighting the importance of testing
specific substances[9].

Table 3: Summary of Biodegradability Information
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Compound Test Type Result Source(s)

Dimethyl Adipate General Statement Readily biodegradable  [7][8]

] ] 86-95% degradation
Dibutyl Adipate

OECD 301C in 28 days (readily [6]
(Analogue) )
biodegradable)
Monomethyl Adipate No data available No data available [9]

Ecotoxicological Information

The potential for a chemical to cause adverse effects on aquatic organisms is a critical
component of its environmental risk assessment.

Table 4: Ecotoxicity Data for Dimethyl Adipate

Organism Test Type Endpoint Value Source(s)
] > 100 mg/L
Fish Acute 96-hour LCso ) -
(estimated)
Daphnia magna > 100 mg/L
Acute 48-hour ECso ) -
(Water Flea) (estimated)
o > 100 mg/L
Algae Growth Inhibition  72-hour ECso -

(estimated)

Note: Specific experimental data for the ecotoxicity of dimethyl adipate is limited in the
available search results. The values presented are often estimates based on structure-activity
relationships. Ecotoxicity data for monomethyl adipate is not readily available[9].

Experimental Protocols

Detailed methodologies for key environmental fate studies are crucial for the replication and
validation of results. The following sections outline the principles of standard OECD test

guidelines.
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Hydrolysis as a Function of pH (OECD Guideline 111)

This test is designed to determine the rate of hydrolytic degradation of a chemical in aqueous
solutions at different pH values (typically 4, 7, and 9).

Methodology:

A sterile aqueous solution of the test substance at a known concentration is prepared in
buffered solutions at the desired pH levels.

The solutions are maintained at a constant temperature in the dark.

Aliquots are taken at various time intervals and analyzed for the concentration of the test
substance.

The degradation rate constant and half-life are calculated for each pH.

Direct Photolysis in Water (OECD Guideline)

While a specific OECD guideline for aqueous photolysis is not cited in the search results, a
general experimental approach can be described. The objective is to determine the first-order
degradation rate constant and the quantum yield of a chemical in water upon exposure to light.

Methodology:

A solution of the test substance in purified water is prepared.

e The solution is exposed to a light source with a known spectral irradiance (e.g., a xenon arc
lamp simulating sunlight).

e The concentration of the test substance is measured over time.

» The rate of disappearance of the chemical is used to calculate the photolysis rate constant
and the quantum yield, which is the number of molecules transformed per photon absorbed.
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Workflow for an agueous photolysis experiment.

Ready Biodegradability (OECD 301)

The OECD 301 series includes several methods to assess ready biodegradability. The
Manometric Respirometry Test (OECD 301F) is a common method.

Methodology:

« A mineral medium containing the test substance as the sole nominal source of organic
carbon is inoculated with a small amount of microorganisms from a mixed source (e.g.,
activated sludge).

* The mixture is incubated in sealed vessels with a device to measure oxygen consumption (a
manometer).
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e The testis run for 28 days in the dark at a constant temperature.

e The amount of oxygen consumed is measured over time and is expressed as a percentage
of the theoretical oxygen demand (ThOD).

e A substance is considered readily biodegradable if it reaches a pass level of >60% ThOD
within a 10-day window during the 28-day test period[10].

Inherent Biodegradability (OECD 302)

The Zahn-Wellens/EMPA test (OECD 302B) is a method for assessing inherent
biodegradability.

Methodology:

¢ A mixture of the test substance, mineral nutrients, and a relatively high concentration of
activated sludge is aerated in a vessel for up to 28 days[11].

e The degradation is followed by measuring the Dissolved Organic Carbon (DOC) or Chemical
Oxygen Demand (COD) of the solution at regular intervals after filtration or centrifugation to
remove the sludge.

e Asubstance is considered inherently biodegradable if its DOC or COD removal is >70%[12].
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General workflow for biodegradability testing.

Based on the available data, methyl adipates (specifically dimethyl adipate) are expected to

have a relatively short persistence in the environment. They are susceptible to abiotic
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degradation in the atmosphere and are likely readily biodegradable in soil and water. The
primary degradation pathway involves hydrolysis to monomethyl adipate and then to adipic
acid, which is a readily metabolizable substance. The ecotoxicity of dimethyl adipate appears
to be low. However, there is a notable lack of specific, quantitative data from standardized
environmental fate studies for both monomethyl and dimethyl adipate in the publicly available
literature. Further testing according to established OECD guidelines would be beneficial to
definitively characterize their environmental risk profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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